Cas no 2382622-95-7 (rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride)

Technical Introduction: rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride is a chiral cyclopropane derivative featuring a sulfonyl fluoride moiety and a 4-bromophenyl substituent. This compound is of interest in medicinal chemistry and chemical biology due to its potential as a covalent inhibitor or probe, leveraging the reactivity of the sulfonyl fluoride group for selective protein modification. The bromophenyl group enhances its utility in further functionalization via cross-coupling reactions. Its stereochemical complexity and bifunctional reactivity make it a versatile intermediate for targeted drug discovery and bioconjugation applications. The compound’s stability and selectivity underscore its value in synthetic and biochemical research.
rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride structure
2382622-95-7 structure
Product Name:rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride
CAS No:2382622-95-7
MF:C9H8BrFO2S
MW:279.126024246216
CID:5798395
PubChem ID:165985144
Update Time:2025-10-22

rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2382622-95-7
    • EN300-1670160
    • rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride
    • Inchi: 1S/C9H8BrFO2S/c10-7-3-1-6(2-4-7)8-5-9(8)14(11,12)13/h1-4,8-9H,5H2/t8-,9+/m0/s1
    • InChI Key: NLCFHGBSDGZXEB-DTWKUNHWSA-N
    • SMILES: BrC1C=CC(=CC=1)[C@@H]1C[C@H]1S(=O)(=O)F

Computed Properties

  • Exact Mass: 277.94124g/mol
  • Monoisotopic Mass: 277.94124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.5Ų

rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride Pricemore >>

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rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride Related Literature

Additional information on rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride

Comprehensive Overview of rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride (CAS No. 2382622-95-7)

The compound rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride (CAS No. 2382622-95-7) is a specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and bioconjugation applications. Its unique structural features, including a cyclopropane ring and a 4-bromophenyl moiety, make it a valuable intermediate for drug discovery and chemical biology research. In recent years, sulfonyl fluorides have gained attention due to their role in covalent inhibitors and click chemistry, aligning with the growing demand for targeted therapies and precision medicine.

Researchers are increasingly exploring rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride for its reactivity in SuFEx (Sulfur Fluoride Exchange) reactions, a topic trending in organic synthesis circles. The SuFEx platform, popularized by Nobel laureate Barry Sharpless, enables rapid and selective bond formation, making this compound a candidate for high-throughput screening and proteomics studies. Its 4-bromophenyl group further enhances utility in cross-coupling reactions, a hotspot in catalysis research.

The stereochemistry of rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride is critical for its bioactivity. The cyclopropane ring introduces rigidity, often improving target binding affinity in enzyme inhibitors. This aligns with current industry trends favoring three-dimensional fragments in fragment-based drug design (FBDD). Notably, the sulfonyl fluoride warhead is a key feature in covalent drug development, addressing challenges like drug resistance in oncology and infectious diseases.

From a synthetic chemistry perspective, CAS No. 2382622-95-7 offers versatility. The bromine atom enables palladium-catalyzed couplings, while the sulfonyl fluoride group participates in ligand-directed chemistry. These properties resonate with searches for "building blocks for PROTACs" or "reversible covalent inhibitors," reflecting its relevance in degrader technologies.

In materials science, derivatives of this compound are investigated for surface modification due to the hydrolytic stability of S-F bonds. This connects to emerging queries about "biocompatible coatings" and "polymer functionalization." The compound’s chiral centers also make it interesting for asymmetric synthesis, a perennial focus in pharmaceutical manufacturing.

Analytical characterization of rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride typically involves NMR, HPLC, and mass spectrometry, addressing common questions about "purity determination" in high-value intermediates. Its storage stability under anhydrous conditions is frequently discussed in process chemistry forums.

With the rise of AI-assisted molecular design, compounds like CAS No. 2382622-95-7 are being revisited through virtual screening pipelines. Its privileged structure appears in datasets for machine learning models predicting ADMET properties, linking to trending searches on "computational drug discovery."

In conclusion, rac-(1R,2S)-2-(4-bromophenyl)cyclopropane-1-sulfonyl fluoride exemplifies the intersection of classical synthesis and modern chemical biology. Its multifaceted applications—from covalent probe development to materials engineering—ensure sustained interest, as evidenced by its frequent mention in patents and preclinical research publications.

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